Cas no 23233-11-6 (1H-1,2,3-Triazol-4-ol, 1-(phenylmethyl)-)

1H-1,2,3-Triazol-4-ol, 1-(phenylmethyl)- structure
23233-11-6 structure
Product Name:1H-1,2,3-Triazol-4-ol, 1-(phenylmethyl)-
CAS No:23233-11-6
MF:C9H9N3O
MW:175.187261343002
CID:1413654
PubChem ID:90342493
Update Time:2025-04-20

1H-1,2,3-Triazol-4-ol, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazol-4-ol, 1-(phenylmethyl)-
    • DB-121283
    • 23233-11-6
    • Inchi: 1S/C9H9N3O/c13-9-7-12(11-10-9)6-8-4-2-1-3-5-8/h1-5,7,13H,6H2
    • InChI Key: ZFIVDJQILAFZML-UHFFFAOYSA-N
    • SMILES: OC1=CN(CC2C=CC=CC=2)N=N1

Computed Properties

  • Exact Mass: 175.07467
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 50.94
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